1h-Indazole-1-carboxylic acid,5-amino-3-(3-fluorophenyl)-,1,1-dimethylethyl ester

• Molecular Formula: C18H18FN3O2
• Molecular Weight: 327.4 g/mol
• IUPAC Name: tert-butyl 5-amino-3-(3-fluorophenyl)indazole-1-carboxylate
• InChI: InChI=1S/C18H18FN3O2/c1-18(2,3)24-17(23)22-15-8-7-13(20)10-14(15)16(21-22)11-5-4-6-12(19)9-11/h4-10H,20H2,1-3H3
• InChI Key: MXIMFENVTUDWGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)N)C(=N1)C3=CC(=CC=C3)F

Description

1h-Indazole-1-carboxylic acid,5-amino-3-(3-fluorophenyl)-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C18H18FN3O2 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 180 mg of tert-butyl 3-(3-fluorophenyl)-5-nitro-1H-1-indazolecarboxylate in 10 ml tetrahydrofuran was added 100 mg of palladium (5%)-carbon, and the mixture was stirred at room temperature in an atmosphere of hydrogen gas at normal pressure for 3 hours. The reaction mixture was filtrated through Celite and the solvent was evaporated, to give 184 mg of the title compound as a light brown oil.

Synthesis routes and methods II

Procedure details

To a solution of 180 mg of tert-butyl 3-(3-fluorophenyl)-5-nitro-1H-1-indazolecarboxylate in 10 ml tetrahydrofuran was added 100 mg of palladium (5%)-carbon, and the mixture was stirred at room temperature in an atmosphere of hydrogen gas at normal pressure for 3 hours. The reaction mixture was filtrated through Celite and the solvent was evaporated, to give 184 mg of the title compound as a light brown oil.